Cas no 188847-59-8 (2-Piperazinecarboxamide, 1,4-bis(phenylmethyl)-)

2-Piperazinecarboxamide, 1,4-bis(phenylmethyl)- Properties

Names and Identifiers

• 2-Piperazinecarboxamide, 1,4-bis(phenylmethyl)-
• 1,4-dibenzylpiperazine-2-carboxamide
• SCHEMBL3341291
• 1,4-dibenzyl-piperazine-2-carboxylic acid amide
• BXZCSDUUJQSJJJ-UHFFFAOYSA-N
• 188847-59-8
• DTXSID90464536
• +Expand

• InChIKey： BXZCSDUUJQSJJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H23N3O/c20-19(23)18-15-21(13-16-7-3-1-4-8-16)11-12-22(18)14-17-9-5-2-6-10-17/h1-10,18H,11-15H2,(H2,20,23)
• SMILES： C1CN(C(CN1CC2=CC=CC=C2)C(=O)N)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 309.18429
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 309.184112366g/mol
• Heavy Atom Count: 23
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57